Cas no 898777-36-1 (Ethyl 8-(3-iodophenyl)-8-oxooctanoate)

• Product Name: Ethyl 8-(3-iodophenyl)-8-oxooctanoate
• CAS No: 898777-36-1
• MF: C₁₆H₂₁IO₃
• MW: 388.240617513657
• CID: 872117
• PubChem ID: 24727497
• Update Time: 2025-05-23

Ethyl 8-(3-iodophenyl)-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-(3-IODOPHENYL)-8-OXOOCTANOATE
• AKOS016022988
• MFCD02261318
• 898777-36-1
• ETHYL8-(3-IODOPHENYL)-8-OXOOCTANOATE
• DTXSID20645715
• Ethyl 8-(3-iodophenyl)-8-oxooctanoate

• MDL： MFCD02261318
• Inchi： 1S/C16H21IO3/c1-2-20-16(19)11-6-4-3-5-10-15(18)13-8-7-9-14(17)12-13/h7-9,12H,2-6,10-11H2,1H3
• InChI Key： QAAFROJXIUATIC-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CCCCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 388.05400
• Monoisotopic Mass: 388.05354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.37760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 8-(3-iodophenyl)-8-oxooctanoate

Ethyl 8-(3-iodophenyl)-8-oxooctanoate: A Comprehensive Overview

Ethyl 8-(3-iodophenyl)-8-oxooctanoate, identified by the CAS No. 898777-36-1, is a unique organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes an ethyl group attached to an octanoate moiety, further substituted with a 3-iodophenyl group at the 8-position. The presence of the iodine atom in the aromatic ring introduces unique electronic properties, making this compound highly versatile in chemical reactions and biological systems.

Recent studies have highlighted the importance of Ethyl 8-(3-iodophenyl)-8-oxooctanoate in drug discovery and development. Its structure allows for efficient binding to specific receptors, making it a promising candidate for designing new therapeutic agents. Researchers have explored its potential in targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate cellular signaling pathways has been extensively studied, providing valuable insights into its mechanism of action.

In addition to its pharmacological applications, Ethyl 8-(3-iodophenyl)-8-oxooctanoate has also found use in materials science. Its unique electronic properties make it an ideal candidate for developing advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential applications, with researchers investigating its role in creating nanoscale devices and sensors.

The synthesis of Ethyl 8-(3-iodophenyl)-8-oxooctanoate involves a series of carefully designed chemical reactions. The process typically begins with the preparation of the octanoate ester, followed by substitution reactions to introduce the iodine atom at the desired position. The use of modern synthetic techniques, such as Suzuki coupling and nucleophilic aromatic substitution, has significantly improved the efficiency and yield of this synthesis pathway.

Despite its numerous applications, Ethyl 8-(3-iodophenyl)-8-oxooctanoate also poses certain challenges. Its stability under various environmental conditions requires careful consideration during storage and handling. Researchers have been actively exploring methods to enhance its stability without compromising its functional properties. This includes modifications to its molecular structure and the development of novel stabilization techniques.

Looking ahead, Ethyl 8-(3-iodophenyl)-8-oxooctanoate holds immense potential for future innovations across multiple disciplines. Its role in drug development continues to be a focal point of research, with ongoing studies aiming to optimize its pharmacokinetic properties for better therapeutic outcomes. Furthermore, advancements in green chemistry are expected to play a crucial role in making its synthesis more sustainable and environmentally friendly.

In conclusion, Ethyl 8-(3-iodophenyl)-8-oxooctanoate is a multifaceted compound with wide-ranging applications in chemistry, pharmacology, and materials science. Its unique structure and functional properties make it an invaluable tool for researchers and industry professionals alike. As scientific understanding continues to evolve, this compound is poised to contribute even more significantly to technological advancements and medical breakthroughs.